Cas no 41108-53-6 (2-Propenoicacid, 3-[(2-carboxyethyl)thio]-, (Z)- (9CI))

• Product Name: 2-Propenoicacid, 3-[(2-carboxyethyl)thio]-, (Z)- (9CI)
• CAS No: 41108-53-6
• MF: C₆H₈O₄S
• MW: 176.190320968628
• CID: 334698
• PubChem ID: 5383225
• Update Time: 2025-04-19

2-Propenoicacid, 3-[(2-carboxyethyl)thio]-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid, 3-[(2-carboxyethyl)thio]-, (Z)- (9CI)
• 3-[(E)-2-carboxyethenyl]sulfanylpropanoic acid
• 1-METHYL-2-(2-PHENYLETHENYL)-PYRIDINIUM IODIDE
• AGN-PC-00K1NV
• cis-2-Styryl-pyridin-methojodid
• cis-2-Tridecensaeure
• cis-3-(2'-Carbomethoxyethylthio)acrylsaeure
• cis-3-(2'-Carboxyethylthio)acrylsaeure
• CTK0B1418
• Pyridinium, 1-methyl-2-(2-phenylethenyl)-, iodide
• Pyridinium, 1-methyl-2-[(1Z)-2-phenylethenyl]-, iodide
• SureCN8910694
• 2-PROPENOIC ACID, 3-((2-CARBOXYETHYL)THIO)-, (E)-
• UNII-N9NL6VH4QG
• 3-((2-Carboxyethyl)thio)acrylic acid
• NSC-161621
• N9NL6VH4QG
• 41108-53-6
• NSC161622
• NSC 161621
• 3-[(E)-3-hydroxy-3-oxo-prop-1-enyl]sulfanylpropanoic acid
• 41108-54-7
• NSC-161622
• NSC161621
• NSC 161622

• Inchi： 1S/C6H8O4S/c7-5(8)1-3-11-4-2-6(9)10/h1,3H,2,4H2,(H,7,8)(H,9,10)/b3-1+
• InChI Key： RYKRNZNOIFBIAF-HNQUOIGGSA-N
• SMILES： S(/C=C/C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 176.01434
• Monoisotopic Mass: 176.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 74.6
• LogP: 0.79260